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Compound of Interest

Compound Name: Doxepin N-oxide, (E)-
CAS No.: 131523-93-8
Cat. No.: B12762792
Get Quote
. J

Executive Summary & Substance Profile[1][2]

Doxepin N-oxide, (E)- is a specific stereocisomer of the primary oxidative metabolite of the
tricyclic antidepressant Doxepin.[1][2] As a research standard or impurity, it requires strict
adherence to hazardous pharmaceutical waste protocols.[2] Unlike general chemical waste,
tricyclic derivatives pose specific neurotoxic and environmental persistence risks, necessitating
high-temperature destruction.[1][2]

Chemical Identification

¢ Chemical Name: (E)-3-(dibenzo[b,e]oxepin-11(6H)-ylidene)-N,N-dimethylpropan-1-amine N-
oxide[1][2][3][4][5]

o CAS Number: 22684-91-9 (General Doxepin N-oxide) / Specific (E)-isomer references often
fall under the general metabolite CAS or specific internal registry numbers.[1][2]

¢ Molecular Formula: C1oH21NO2[2][5]

+ Physical State: Typically a pale yellow solid or crystalline powder.[2]
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Operational Note on Isomerism: While the user specifies the (E)- isomer, waste management
protocols for the (E)- isomer, (Z)- isomer, or the racemic mixture are identical. The distinction is
critical for analytical chemistry but irrelevant for thermal destruction parameters.

Hazard Assessment & Risk Stratification

Effective disposal begins with accurate hazard characterization.[2] Treat (E)-Doxepin N-oxide
as a Category 3 Acute Toxin and a Chronic Aquatic Toxin.[1][2]

Hazard Class Classification Critical Risk

Toxic if swallowed.[1][2][6]
Potential for cardiotoxicity
Acute Toxicity (Oral) Category 3 (H301) (sodium channel blockade)

and anticholinergic effects.[2]

[7]

Persistent in water systems;
Environmental Aquatic Acute 1/ Chronic 1 bioaccumulative potential in

aguatic organisms.[2]

Finely dispersed dust may

Physical Combustible Solid form explosive mixtures in air.

[2]

Expert Insight: The N-oxide functional group decreases the basicity of the amine compared to
parent Doxepin, but it does not neutralize the biological activity of the tricyclic ring system. Do

not assume reduced toxicity.[2]

Pre-Disposal Handling & Segregation[2]

Objective: Prevent cross-contamination and ensure waste stream compatibility.
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A. Personal Protective Equipment (PPE) Matrix

o Respiratory: NIOSH-approved N95 (minimum) or P100 HEPA respirator if handling open
powder outside a fume hood.[2]

o Dermal: Nitrile gloves (double-gloving recommended for pure substance; 0.11 mm minimum
thickness).[2]

e Ocular: Chemical safety goggles.

B. Waste Segregation Protocol

Do NOT mix (E)-Doxepin N-oxide with:

» Oxidizers: Potential for exothermic reaction.[2]

¢ Biohazardous Waste: Complicates incineration parameters.[2]

o General Trash: Strictly prohibited.

Storage for Disposal:

e Store in a RCRA-compliant satellite accumulation area.

¢ Use a dedicated High-Density Polyethylene (HDPE) or Glass container.[2]
e Label clearly as "Hazardous Waste - Toxic."[2]

Disposal Workflow: The "Cradle-to-Grave" Path[1][2]

This workflow adheres to US EPA 40 CFR Part 266 Subpart P (Management Standards for
Hazardous Waste Pharmaceuticals) and global best practices for API (Active Pharmaceutical
Ingredient) disposal.

Step-by-Step Procedure

o Deactivation (Not Recommended): Chemical deactivation (e.g., bleach) is ineffective for the
tricyclic ring.[2] Do not attempt bench-top neutralization.
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» Containerization:
o Transfer solid waste into a wide-mouth jar.[2]

o For liquid solutions (HPLC waste), segregate into "Halogenated" or "Non-Halogenated"
solvent waste streams depending on the mobile phase used.[1][2] Doxepin N-oxide itself
is non-halogenated, but the solvent dictates the stream.[1][2]

e Labeling:

o Must include: Full Chemical Name, Hazard Warning ("TOXIC"), and Date of Accumulation.

[11[2]
 Final Destruction:
o Method:High-Temperature Incineration (Rotary Kiln) at >1000°C.[2]

o Rationale: This is the only method guaranteed to break the tricyclic ring structure and
prevent environmental leaching.[2]

Workflow Visualization
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Waste Generation
(E)-Doxepin N-oxide

Physical Form?
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(>1000°C)

Click to download full resolution via product page
Caption: Logical decision tree for the segregation and destruction of Doxepin N-oxide waste.

Emergency Response: Spill Management

In the event of a laboratory spill, immediate containment is required to prevent aerosolization.

[2]
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Spill Cleanup Protocol

o Evacuate & Ventilate: Clear the immediate area.[2][8] If powder is airborne, wait 15 minutes
for settling.[2]

o PPE Up: Don N95/P100 respirator, double gloves, and lab coat.[2]
» Containment:
o Solids: Cover with wet paper towels to prevent dust generation.[2]
o Liquids: Use absorbent pads or vermiculite.[2]
» Decontamination:
o Scoop material into a disposal container.[2][8]
o Wash the surface with 70% Isopropanol followed by soap and water.[2]

o Note: The wash waste must also be treated as hazardous chemical waste.[2]

Spill Response Diagram

Minor Spill Wet Wipe/Absorb
<5¢g or <100mL Place in HazZWaste
| 559 )
. Assess Volume
Spill Detected & Eorm
\ '

Major Spill Evacuate Lab
(>5g or >100mL) Call EHS/HazMat

Click to download full resolution via product page
Caption: Triage protocol for laboratory spills involving Doxepin N-oxide.

Regulatory Compliance & Transport

When handing over waste to a third-party vendor (e.g., Stericycle, Veolia, Clean Harbors),
ensure the manifest is accurate.[1][2]
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o US EPA Waste Code:P-Listed or U-Listed codes may not strictly apply to the metabolite
unless it is a commercial chemical product, but it defaults to D001 (Ignitable) if in solvent or

general Toxic waste under state regulations.[2]

o DOT Shipping Name (for pure substance):

[e]

UN Number: UN 2811[2]

Proper Shipping Name: Toxic solids, organic, n.o.s. (Doxepin N-oxide)[1][2][3][4][5][9]

o

Hazard Class: 6.1

[¢]

[¢]

Packing Group: I

Compliance Check: Under the EPA's "Sewer Ban" (40 CFR § 266.505), NEVER dispose of this

compound down the drain.[2] It is a persistent pharmaceutical pollutant.[2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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